Cas no 147611-03-8 (Tert-Butyl 7-Azaspiro3.5Nonan-2-Ylcarbamate)

Tert-Butyl 7-Azaspiro[3.5]Nonan-2-Ylcarbamate is a specialized organic compound featuring a spirocyclic structure with a carbamate-protected amine group. Its rigid spiro[3.5]nonane core enhances conformational stability, making it valuable in medicinal chemistry and drug development. The tert-butyloxycarbonyl (Boc) protecting group ensures selective reactivity, facilitating controlled deprotection under mild acidic conditions. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, including pharmaceuticals targeting neurological and metabolic disorders. Its well-defined stereochemistry and high purity make it suitable for precision applications in research and industrial settings. The structural uniqueness of the 7-azaspiro[3.5]nonane scaffold also contributes to improved pharmacokinetic properties in derivative compounds.
Tert-Butyl 7-Azaspiro3.5Nonan-2-Ylcarbamate structure
147611-03-8 structure
Product Name:Tert-Butyl 7-Azaspiro3.5Nonan-2-Ylcarbamate
CAS No:147611-03-8
MF:C13H24N2O2
MW:240.341863632202
MDL:MFCD12198553
CID:829109
PubChem ID:15282182
Update Time:2025-06-07

Tert-Butyl 7-Azaspiro3.5Nonan-2-Ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate
    • 2-(Boc-amino)-7-azaspiro[3.5]nonane
    • Carbamic acid, 7-azaspiro[3.5]non-2-yl-, 1,1-dimethylethyl ester (9CI)
    • tert-Butyl 7-azaspiro[3.5]non-2-ylcarbamate
    • 7-Azaspiro[3.5]non-2-yl-carbamic acid tert-butyl ester
    • 7-Azaspiro[3.5]nonane carbamic acid deriv
    • 2-(tert-Butoxycarbonylamino)-7-azaspiro[3.5]nonane
    • tert-butyl N-{7-azaspiro[3.5]nonan-2-yl}carbamate
    • N-7-Azaspiro[3.5]non-2-yl-carbamic acid tert-butyl ester
    • CarbaMic acid, N-7-azaspiro[3.5]non-2-yl-, 1,1-diMethylethyl ester
    • TERT-BUTYL N-(7-AZASPIRO[3.5]NONAN-2-YL)CARBAMATE
    • UXSKWUIJYPVHKK-UHFFFAOYSA-N
    • BCP21594
    • WT1150
    • PB26785
    • FCH1621060
    • 2-N-Boc-amino-7-azaspiro[3.5]nonane
    • AM803234
    • OR317096
    • EN00
    • AKOS015901046
    • CS-0041621
    • tert-butyl (7-azaspiro[3.5]nonan-2-yl)carbamate
    • SY096859
    • 147611-03-8
    • DB-063720
    • SCHEMBL8325385
    • (7-aza-spiro[3.5]non-2-yl)-carbamic acid tert-butyl ester
    • N-Boc-7-azaspiro[3.5]nonan-2-amine
    • Carbamic acid, 7-azaspiro[3.5]non-2-yl-, 1,1-dimethylethyl ester
    • EN300-7127947
    • DTXSID70570967
    • DS-1359
    • tert-butyl7-azaspiro[3.5]nonan-2-ylcarbamate
    • MFCD12198553
    • 2-(Boc-aMino)-7-azaspiro[...
    • Tert-Butyl 7-Azaspiro3.5Nonan-2-Ylcarbamate
    • MDL: MFCD12198553
    • Inchi: 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-8-13(9-10)4-6-14-7-5-13/h10,14H,4-9H2,1-3H3,(H,15,16)
    • InChI Key: UXSKWUIJYPVHKK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CC2(CCNCC2)C1)=O

Computed Properties

  • Exact Mass: 240.18392
  • Monoisotopic Mass: 240.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.06
  • Boiling Point: 362 ºC
  • Flash Point: 173 ºC
  • PSA: 50.36

Tert-Butyl 7-Azaspiro3.5Nonan-2-Ylcarbamate Security Information

Tert-Butyl 7-Azaspiro3.5Nonan-2-Ylcarbamate Pricemore >>

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